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Compound of Interest

Compound Name: Sodium bismuthate

Cat. No.: B044082 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial landscape

for sodium bismuthate (NaBiO₃), a powerful oxidizing agent crucial in various analytical and

synthetic applications. This document details available purity grades, identifies key commercial

suppliers, and presents standardized experimental protocols for quality control analysis,

enabling informed sourcing and application for research, development, and manufacturing.

Commercial Sources and Availability
Sodium bismuthate is readily available from a range of chemical suppliers who cater to

laboratory and industrial needs. Major global manufacturers and distributors include:

Sigma-Aldrich (Merck): A prominent supplier offering various grades, including ACS reagent

grade, with detailed online specifications and certificates of analysis.

American Elements: Specializes in high-purity materials and offers sodium bismuthate in

grades ranging from technical and ACS reagent to ultra-high purity (up to 99.999%), as well

as custom specifications.[1]

Fisher Scientific (Thermo Fisher Scientific): A major distributor of laboratory chemicals,

providing ACS reagent grade sodium bismuthate.
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Santa Cruz Biotechnology: Supplies sodium bismuthate, typically for research purposes,

with a specified minimum purity.

Otto Chemie Pvt. Ltd.: An Indian manufacturer and supplier offering sodium bismuthate in

various grades, including "Guaranteed Reagent" (GR).[2]

HiMedia Laboratories: Provides sodium bismuthate in "Hi-AR™/ACS" grade, suitable for

analytical applications.[3]

CDH (Central Drug House): An Indian supplier offering sodium bismuthate for laboratory

use.[4]

Beyond these, numerous regional and specialized suppliers provide sodium bismuthate,

often catering to specific industrial needs.

Purity Grades and Specifications
Sodium bismuthate is commercially available in several purity grades, each with distinct

specifications tailored to its intended application. The most commonly encountered grades are

ACS Reagent Grade and high-purity grades. While a "Technical Grade" is sometimes

mentioned by suppliers, a standardized, distinct set of specifications for this grade is not readily

available. It is common for industrial applications requiring a strong oxidizing agent, such as the

determination of manganese in steel, to utilize ACS or equivalent reagent grades.

Data Presentation: Quantitative Specifications of
Sodium Bismuthate Grades
The following table summarizes the typical specifications for commercially available sodium
bismuthate grades based on data from various suppliers.
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Parameter ACS Reagent Grade High-Purity Grade

Assay (as NaBiO₃) ≥80.0% or ≥85.0%[2] Up to 99.999% (metals basis)

Oxidizing Efficiency ≥99.6%
Not typically specified; focus is

on elemental purity.

Chloride (Cl) ≤0.002%
Varies by supplier; generally

very low.

Manganese (Mn) ≤5 ppm
Varies by supplier; generally

very low.

Appearance Yellow to brownish powder[5] Yellow to brownish powder

Note: High-purity grades are often characterized by a detailed trace metal analysis, which is

typically provided on the certificate of analysis for a specific lot.

Experimental Protocols for Quality Control
Accurate determination of the purity and oxidizing capacity of sodium bismuthate is critical for

its effective use. The following are standardized methodologies for key quality control

experiments.

Assay of Sodium Bismuthate (Oxidizing Power)
This method determines the active oxidizing content of sodium bismuthate by reacting it with

a known excess of a reducing agent (ferrous ammonium sulfate) and then titrating the

unreacted reducing agent with a standardized solution of potassium permanganate.[6]

Principle: The reaction proceeds in two steps:

NaBiO₃ + 2Fe²⁺ + 6H⁺ → Na⁺ + Bi³⁺ + 2Fe³⁺ + 3H₂O

5Fe²⁺ + MnO₄⁻ + 8H⁺ → 5Fe³⁺ + Mn²⁺ + 4H₂O

Reagents:

0.1 N Ferrous Ammonium Sulfate solution, standardized
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0.1 N Potassium Permanganate solution, standardized

Sulfuric Acid (H₂SO₄), concentrated

Procedure:

Accurately weigh approximately 0.7 g of the sodium bismuthate sample into a 250 mL

Erlenmeyer flask.

Carefully add 50.0 mL of standardized 0.1 N ferrous ammonium sulfate solution to the flask.

Stopper the flask and swirl to ensure the sodium bismuthate is completely reacted. Allow

the reaction to proceed for 30 minutes with occasional swirling.

Prepare a blank by pipetting 50.0 mL of the same standardized 0.1 N ferrous ammonium

sulfate solution into a separate 250 mL Erlenmeyer flask.

Add 10 mL of concentrated sulfuric acid to both the sample and blank flasks.

Titrate the excess ferrous ammonium sulfate in both the sample and blank flasks with

standardized 0.1 N potassium permanganate solution until a faint pink endpoint persists for

at least 30 seconds.

Record the volumes of potassium permanganate solution used for both the sample

(V_sample) and the blank (V_blank).

Calculation: The percentage of NaBiO₃ in the sample can be calculated using the following

formula:

% NaBiO₃ = [(V_blank - V_sample) * N_KMnO4 * 14.00] / W_sample

Where:

V_blank is the volume of KMnO₄ solution used for the blank in mL.

V_sample is the volume of KMnO₄ solution used for the sample in mL.

N_KMnO4 is the normality of the potassium permanganate solution.
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14.00 is the equivalent weight of NaBiO₃.

W_sample is the weight of the sodium bismuthate sample in grams.

Determination of Chloride Impurity
This method relies on the precipitation of chloride ions as silver chloride (AgCl) and comparison

of the resulting turbidity with a known standard.[6]

Reagents:

Nitric Acid (HNO₃)

Silver Nitrate (AgNO₃) solution (5% w/v)

Chloride Standard Solution (10 ppm Cl)

Procedure:

Weigh 1.0 g of the sodium bismuthate sample into a beaker.

Add 25 mL of deionized water and boil for 5 minutes.

Cool the solution and dilute to 50 mL with deionized water.

Filter the solution.

To 25 mL of the filtrate, add 1 mL of nitric acid and 1 mL of silver nitrate solution.

Prepare a standard by taking 25 mL of the chloride standard solution (10 ppm Cl) and adding

1 mL of nitric acid and 1 mL of silver nitrate solution.

Allow both the sample and the standard to stand for 10 minutes, protected from light.

Compare the turbidity of the sample solution with that of the standard. The turbidity of the

sample should not exceed that of the standard.

Determination of Manganese Impurity
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This colorimetric method is based on the oxidation of any manganese present in the sample to

the intensely colored permanganate ion (MnO₄⁻) by the sodium bismuthate itself in an acidic

medium. The color is then compared to a standard.[6]

Reagents:

Nitric Acid (HNO₃), concentrated

Sulfuric Acid (H₂SO₄), concentrated

Phosphoric Acid (H₃PO₄), 85%

Sodium Nitrite (NaNO₂) or Sulfurous Acid (H₂SO₃)

Manganese Standard Solution (10 ppm Mn)

Procedure:

Dissolve 2.0 g of the sodium bismuthate sample in 35 mL of a 5:2 mixture of dilute nitric

acid.

Boil the solution for 5 minutes to expel any oxides of nitrogen.

If any brown manganese dioxide is present, add a few drops of sodium nitrite or sulfurous

acid to dissolve it, and then boil again to expel the excess reducing agent.

Cool the solution and add 5 mL of sulfuric acid and 5 mL of phosphoric acid.

Prepare a standard by taking an appropriate volume of the manganese standard solution

and treating it in the same manner as the sample.

To both the sample and the standard, add approximately 0.5 g of sodium bismuthate and

stir.

Allow the solutions to stand for 5 minutes to allow for the development of the permanganate

color.
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Dilute both solutions to the same volume with deionized water and compare the colors. The

color of the sample solution should not be more intense than that of the standard.

Mandatory Visualizations
Purity Grades and Applications of Sodium Bismuthate

Logical Relationship of Sodium Bismuthate Purity Grades and Applications
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Caption: Purity grades of sodium bismuthate and their typical applications.

Experimental Workflow for Quality Control of Sodium
Bismuthate
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General Experimental Workflow for Sodium Bismuthate Quality Control
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Caption: Workflow for the quality control analysis of sodium bismuthate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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